N-(2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl)-2,5-dimethylbenzamide

• IUPAC Name: N-[2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl]-2,5-dimethylbenzamide
• InChI: InChI=1S/C17H21NO3/c1-10-5-6-11(2)14(7-10)17(20)18-9-16(19)15-8-12(3)21-13(15)4/h5-8,16,19H,9H2,1-4H3,(H,18,20)
• InChI Key: HANNVTOWKZORGO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C(=O)NCC(C2=C(OC(=C2)C)C)O
• Molecular Formula: C17H21NO3
• Molecular Weight: 287.35 g/mol

Description

“N-(2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl)-2,5-dimethylbenzamide” is an organic compound. It contains a benzamide group, which is a common feature in many pharmaceutical drugs. It also contains a 2,5-dimethylfuran group, which is a heterocyclic compound with a five-membered ring structure containing oxygen.

Molecular Structure Analysis

The molecular structure of this compound would likely include a benzene ring (from the benzamide), a furan ring (from the 2,5-dimethylfuran), and an amide group. The exact structure would depend on the specific arrangement and bonding of these groups.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the benzamide and 2,5-dimethylfuran groups. For instance, the furan ring might undergo reactions with electrophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For instance, the presence of the benzamide group could influence its solubility, while the 2,5-dimethylfuran group could influence its stability.

Scientific Research Applications

Medicine: Anticancer Potential

. The presence of the 2,5-dimethylfuran-3-yl group could potentially interact with biological systems to inhibit cancer cell growth. Further research could explore its efficacy and mechanism of action against specific cancer types.

Agriculture: Antifungal and Antimicrobial Activity

. This suggests potential applications in protecting crops from fungal pathogens and in the development of new biopesticides.

Materials Science: Non-Linear Optical Properties

. This could be valuable in creating advanced materials for optical switches or modulators.

Pharmacology: Drug Development

The benzamide group is a common feature in many pharmacologically active compounds. .

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For instance, many benzamide derivatives have biological activity and are used as pharmaceutical drugs.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with any chemical, appropriate safety precautions should be taken when handling it.